Cas no 53910-25-1 (Pentostatin)

• Product Name: Pentostatin
• CAS No: 53910-25-1
• MF: C₁₁H₁₆N₄O₄
• MW: 268.269142150879
• MDL: MFCD00078802
• CID: 56487
• PubChem ID: 439693
• Update Time: 2025-09-22

Pentostatin Chemical and Physical Properties

Names and Identifiers

• (R)-3-((2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,4,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• PENTOSTATIN
• (r)-3-(2-deoxy-beta-d-pentofuranosyl)-3,6,7,8-tetrahydroimidazo(4,5-d)(1,3)d
• (r)-deoxycoformycin
• (r)-rahydro
• 2’dcf
• 2’-deoxycoformycin
• ci-825
• Deoxycoformycin
• Imidazo[4,5-d][1,3]diazepin-8-ol, 3-(2-deoxy-β-D-erythro-pentofuranosyl)-3,4,7,8-tetrahydro-, (8R)-
• 2'-deoxycoformycin
• 2'-deoxy-D-coformycin
• Cl 825
• Coforin
• Co-V
• dcf
• Nipent
• PD-ADI
• yk-176
• Covidarabine
• CO-Vidarabine
• Pentostatine
• Pentostatinum
• Pentostatina
• Vidarbine
• 2'-Dexoycoformycin
• 2'-DCF
• Vira A deaminase inhibitor
• 395575MZO7
• (8R)-3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H,6H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-ol
• 8R-2'-Deoxycoformycin
• (R)-2'-Deoxycoformycin
• Deaminase inhibitor (PD)
• CHEMBL1580
• FPVKHBSQESCIEP-JQCXWYLXSA-N
• Pentostatin [USAN:INN:BAN:JAN]
• BDBM22925
• C02267
• CS-0374
• 2'dCF
• (R)-3-(2-Deoxy-beta-D-erythro-pento-furanosyl)-3,6,7,8-tetrahydroimidazo
• SCHEMBL2817
• J-523899
• (R)-3-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,6,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• (8R)-3-(2-Deoxy-beta-D-erythro-pentofuranosyl)-3,4,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• Pentostatinum [INN-Latin]
• Pentostatin, >=95% (HPLC)
• NSC 218321
• Pentostatina [INN-Spanish]
• Pentostatine [INN-French]
• (R,Z)-3-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,6,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• Q425470
• NSC-218321
• Z2204459563
• Pentostatina (INN-Spanish)
• PENTOSTATIN [USAN]
• (R)-3-((2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,6,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• Imidazo(4,5-d)(1,3)diazepin-8-ol, 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,4,7,8-tetrahydro-, (R)-
• PENTOSTATIN [VANDF]
• HY-A0006
• PENTOSTATIN [WHO-DD]
• DTXCID403436
• PD-81565
• L01XX08
• Pentostatin(Deoxycoformycin)
• (8R)-3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-ol
• Pentostatin (JAN/USAN/INN)
• CHEBI:27834
• 53910-25-1
• (R)-3-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,4,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• GTPL4805
• PENTOSTATIN [MART.]
• CL 67310465
• PENTOSTATIN [MI]
• AKOS032949742
• BRN 1223097
• Imidazo(4,5-d)(1,3)diazepin-8-ol, 3-(2-deoxy-D-erythro-pentofuranosyl)-3,4,7,8-tetrahydro-, (8R)-
• s9521
• PD 81565
• UNII-395575MZO7
• SR-01000883935
• (8R)-3-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,6,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• NS00005086
• PENTOSTATIN [INN]
• (8R)-3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-7,8-dihydro-6H-imidazo[4,5-d][1,3]diazepin-8-ol
• EN300-222177
• Deaminase, inhibitor for adenosine arabinoside
• DB00552
• PENTOSTATIN [JAN]
• Pentostatin (PTN)
• BDBM223291
• Pentostatn
• AKOS024456918
• PENTOSTATIN (MART.)
• Tox21_113417
• BIDD:GT0136
• AMY10324
• D00155
• NCGC00182045-01
• DTXSID2023436
• Imidazo(4,5-d)(1,3)diazepin-8-ol, 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,6,7,8-tetrahydro-, (R)-
• PENTOSTATIN [ORANGE BOOK]
• MFCD00078802
• Pentostatine (INN-French)
• Adenosine Deaminase Inhibitor, DCF - CAS 53910-25-1
• (R)-3-(2-Deoxy-.beta.-D-erythro-pentofuranosyl)-3,6,7,8-tetrahydroimidazo(4,5-d)(1,3)diazepin-8-ol
• SR-01000883935-1
• Pentostatinum (INN-Latin)
• A829822
• (R)-3-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,6,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• NCGC00388420-02
• (R)-3-(2-Deoxy-beta-D-erythro-pentofuranosyl)-3,6,7,8-tetrahydroimidazo(4,5-d)(1,3)diazepin-8-ol
• (8R)-3-(2-Deoxy-?-D-erythro-pentofuranosyl)-3,4,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol
• CI 825
• Imidazo(4,5-d)(1,3)diazepin-8-ol, 3-(2-deoxy-.beta.-D-erythro-pentofuranosyl)-3,6,7,8-tetrahydro-, (R)-
• HSDB 6547
• CAS-53910-25-1
• 2' Deoxycoformycin
• Imidazo[4,5-d][1,3]diazepin-8-ol, 3-(2-deoxy-.beta.-D-erythro-pentofuranosyl)-3,4,7,8-tetrahydro-, (8R)-
• CI-825;Deoxycoformycin
• CL-67310465
• PENTOSTATIN [HSDB]
• NSC218321
• Pentostatin Nipent 2'-Deoxycoformycin 2'-DCF CI-825 Covidarabine Co-Vidarabine Deaminase inhibitor Vira A deaminase inhibitor Co-V
• BRD-K91543828-001-02-0
• (8R)-3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-7,8-dihydro-4H-imidazo[4,5-d][1,3]diazepin-8-ol
• HY-A0006R
• Pentostatin (Standard)
• AD03945
• Pentostatin

• MDL： MFCD00078802
• Inchi： 1S/C11H16N4O4/c16-3-8-6(17)1-9(19-8)15-5-14-10-7(18)2-12-4-13-11(10)15/h4-9,16-18H,1-3H2,(H,12,13)/t6-,7+,8+,9+/m0/s1
• InChI Key： FPVKHBSQESCIEP-JQCXWYLXSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2[C@@H](CN=CNC1=2)O)O

Computed Properties

• Exact Mass: 268.11700
• Monoisotopic Mass: 268.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: White crystals from methanol water
• Density: 1.2576 (rough estimate)
• Melting Point: 154-157?C
• Boiling Point: 411.43°C (rough estimate)
• Flash Point: 360.9±34.3 °C
• Refractive Index: 1.6081 (estimate)
• Solubility: H2O: soluble10mg/mL, clear
• PSA: 112.13000
• LogP: -1.41540
• Sensitiveness: Sensitive to air and easy to absorb moisture
• pka: 5.2(at 25℃)
• Specific Rotation: D25 +76.4° (c = 1 in water); D23 +73.0° (c = 1, pH 7 buffer)

Pentostatin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines Imidazodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines